Cas no 431942-25-5 (2-methoxy-5-(methoxymethoxy)pyridine)

• Product Name: 2-methoxy-5-(methoxymethoxy)pyridine
• CAS No: 431942-25-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 2151518
• PubChem ID: 12027784
• Update Time: 2025-10-21

2-methoxy-5-(methoxymethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(methoxymethoxy)pyridine
• JWDZEPQEQCIVJH-UHFFFAOYSA-N
• MFCD26386947
• 2-Methoxy-5-(methoxymethoxy)-pyridine
• 2-methoxy-5-methoxymethoxypyridine
• DB-347222
• E93030
• 431942-25-5
• CS-0195521
• SCHEMBL3602439

• Inchi： 1S/C8H11NO3/c1-10-6-12-7-3-4-8(11-2)9-5-7/h3-5H,6H2,1-2H3
• InChI Key： JWDZEPQEQCIVJH-UHFFFAOYSA-N
• SMILES： O(COC)C1=CN=C(C=C1)OC

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-methoxy-5-(methoxymethoxy)pyridine

Introduction to 2-Methoxy-5-(Methoxymethoxy)pyridine (CAS No. 431942-25-5)

2-Methoxy-5-(methoxymethoxy)pyridine, a compound with the CAS number 431942-25-5, is a versatile organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with methoxy and methoxymethoxy groups. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-methoxy-5-(methoxymethoxy)pyridine can be represented as C₉H₁₃N₁O₃. The methoxymethoxy group (CH₃OCH₂O-) is particularly noteworthy for its ability to protect hydroxyl groups during synthetic transformations, thereby facilitating the selective modification of other functional groups. This property makes 2-methoxy-5-(methoxymethoxy)pyridine an essential reagent in the synthesis of complex organic molecules, especially those with sensitive functional groups.

In recent years, 2-methoxy-5-(methoxymethoxy)pyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of novel pharmaceuticals. For instance, pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the methoxymethoxy group in 2-methoxy-5-(methoxymethoxy)pyridine allows for the fine-tuning of these biological activities through controlled deprotection and further functionalization.

A notable example of the application of 2-methoxy-5-(methoxymethoxy)pyridine is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have utilized this compound as a key intermediate in the synthesis of inhibitors targeting protein kinases, which are implicated in various cancers and inflammatory diseases. The ability to selectively modify the pyridine ring and its substituents has enabled the design of highly potent and selective inhibitors with improved pharmacological profiles.

Beyond its use in drug discovery, 2-methoxy-5-(methoxymethoxy)pyridine has also found applications in other areas of chemical research. In materials science, this compound has been explored as a precursor for the synthesis of functional polymers and coatings. The presence of multiple reactive sites on the molecule allows for the creation of polymers with tailored properties, such as enhanced solubility, thermal stability, and mechanical strength. These materials have potential applications in electronics, coatings, and biomedical devices.

In addition to its synthetic utility, 2-methoxy-5-(methoxymethoxy)pyridine has been studied for its environmental impact and safety profile. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without posing significant environmental risks. Preliminary studies suggest that this compound exhibits low toxicity and good biodegradability under controlled conditions, making it a suitable choice for green chemistry applications.

The synthesis of 2-methoxy-5-(methoxymeth oxy)pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halopyridines followed by methylation and methoxymethylation steps. Advances in catalytic methods have further improved the efficiency and sustainability of these synthetic processes, reducing waste generation and energy consumption.

In conclusion, 2-methoxy-5-(methoxym eth oxy)pyridine (CAS No. 431942-25-5) is a multifunctional compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an invaluable reagent in synthetic organic chemistry, drug discovery, materials science, and environmental research. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.